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Compound of Interest

Compound Name: Asperaculane B

Cat. No.: B15142886 Get Quote

Yangling, China & Los Angeles, CA - A detailed spectroscopic analysis of Asperaculane B, a

nordaucane sesquiterpenoid isolated from the fungus Aspergillus aculeatus, provides a

comprehensive dataset for researchers in natural product chemistry, mycology, and drug

discovery. This guide presents the nuclear magnetic resonance (NMR), high-resolution

electrospray ionization mass spectrometry (HR-ESIMS), and electronic circular dichroism

(ECD) data for Asperaculane B, alongside the experimental protocols utilized for its

characterization. This information is critical for the identification and potential synthesis of this

bioactive compound.

Asperaculane B was isolated from a fermentation culture of the fungus Aspergillus aculeatus.

[1][2] Its structure and absolute configuration were established through extensive spectroscopic

analysis, including 1D and 2D-NMR experiments, HR-ESIMS, and ECD data, corroborated by

quantum chemical calculations.[1][2]

Spectroscopic Data
The following tables summarize the key spectroscopic data obtained for Asperaculane B.

NMR Spectroscopic Data
The ¹H and ¹³C NMR data for Asperaculane B were recorded in Methanol-d₄ (d₄-MeOH) on a

Bruker 600 MHz spectrometer.
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Position ¹³C (δc, mult.) ¹H (δH, mult., J in Hz)

1 45.2, CH 2.15, m

2 25.9, CH₂ 1.80, m; 1.65, m

3 32.8, CH₂ 1.95, m; 1.50, m

4 135.2, C

5 142.1, CH 6.80, br s

7 75.6, CH 4.35, d, 8.4

8 35.1, CH₂ 2.10, m; 1.75, m

9 71.9, CH 3.80, t, 8.4

10 48.2, C

11 12.8, CH₃ 1.78, s

12 29.4, CH₃ 1.05, d, 7.2

13 21.5, CH₃ 1.18, s

14 172.1, C

HR-ESIMS Data
High-resolution electrospray ionization mass spectrometry (HR-ESIMS) data was acquired to

determine the molecular formula of Asperaculane B.

Ion Calculated m/z Found m/z Molecular Formula

[M+H]⁺ 237.1485 237.1484 C₁₄H₂₁O₃

[M+Na]⁺ 259.1310 259.1302 C₁₄H₂₀O₃Na

ECD Data
The electronic circular dichroism (ECD) spectrum of Asperaculane B was recorded in

methanol (MeOH).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15142886?utm_src=pdf-body
https://www.benchchem.com/product/b15142886?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


λmax (nm) Δε

213 +8.19

323 -0.63

Experimental Protocols
The following section details the methodologies employed for the isolation and characterization

of Asperaculane B.

Fungal Material and Fermentation
The producing fungus, Aspergillus aculeatus, was isolated from a soil sample. For the

production of secondary metabolites, the fungus was cultured in a liquid medium containing

glucose, peptone, and yeast extract. The fermentation was carried out in flasks on a rotary

shaker at 28 °C for 10 days.

Extraction and Isolation
The fungal culture was filtered to separate the mycelium from the broth. The broth was

extracted with ethyl acetate, and the mycelial mass was extracted with a mixture of chloroform

and methanol. The resulting crude extracts were combined and subjected to a series of

chromatographic techniques, including silica gel column chromatography and preparative high-

performance liquid chromatography (HPLC), to yield pure Asperaculane B.

Spectroscopic Analysis
NMR Spectroscopy: ¹H and ¹³C NMR spectra, along with 2D NMR experiments (COSY,

HSQC, HMBC), were recorded on a Bruker 600 MHz spectrometer with tetramethylsilane

(TMS) as the internal standard.

HR-ESIMS: High-resolution mass spectra were obtained using an Agilent 6210 TOF mass

spectrometer with an electrospray ionization source.

ECD Spectroscopy: The ECD spectrum was measured on a Jasco J-810 spectropolarimeter

in a methanol solution.
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Logical Workflow for Structure Elucidation
The following diagram illustrates the logical workflow followed for the structure elucidation of

Asperaculane B.
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Click to download full resolution via product page

Caption: Workflow for the isolation and structure elucidation of Asperaculane B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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